Cas no 19968-61-7 (4-Methyl-5-phenylthiazole)

• Product Name: 4-Methyl-5-phenylthiazole
• CAS No: 19968-61-7
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 2107220
• PubChem ID: 21709653
• Update Time: 2025-11-02

4-Methyl-5-phenylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-phenylThiazole
• AKOS006372964
• DA-39088
• Thiazole, 4-methyl-5-phenyl-
• F52712
• SCHEMBL679793
• DTXSID401312046
• 4-methyl-5-phenyl-1,3-thiazole
• 19968-61-7
• 4-Methyl-5-phenylthiazole

• Inchi： 1S/C10H9NS/c1-8-10(12-7-11-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： DNHKSCAYDWTXHD-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 4-Methyl-5-phenylthiazole

Exploring the Versatile Applications and Properties of 4-Methyl-5-phenylthiazole (CAS No. 19968-61-7)

4-Methyl-5-phenylthiazole (CAS No. 19968-61-7) is a fascinating heterocyclic compound that has garnered significant attention in both academic research and industrial applications. This thiazole derivative is characterized by its unique molecular structure, featuring a five-membered ring containing both sulfur and nitrogen atoms, which contributes to its diverse chemical properties. The compound's aromatic phenyl group and methyl substituent at the 4-position make it particularly interesting for various synthetic and material science applications.

In recent years, the demand for 4-methyl-5-phenylthiazole has surged due to its role as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers have been particularly interested in its potential as a building block for drug discovery, especially in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. The compound's electron-rich thiazole core makes it an excellent candidate for designing molecules with specific biological activities.

From a material science perspective, 4-methyl-5-phenylthiazole has shown promise in the development of organic electronic materials. Its conjugated system and ability to participate in π-π stacking interactions make it valuable for creating organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic materials. This aligns perfectly with current industry trends focusing on sustainable and energy-efficient technologies.

The synthesis of 4-methyl-5-phenylthiazole typically involves condensation reactions between appropriately substituted precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly methods to produce this valuable compound. These advancements address growing concerns about sustainable chemical manufacturing processes.

Analytical characterization of 4-methyl-5-phenylthiazole employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its applications in sensitive fields like pharmaceutical development. The compound typically appears as a white to pale yellow crystalline solid with moderate solubility in common organic solvents.

In the flavor and fragrance industry, derivatives of 4-methyl-5-phenylthiazole have been explored for their potential as aroma compounds. The thiazole ring system is known to contribute to the characteristic flavors of various foods, and subtle modifications to this core structure can yield compounds with interesting olfactory properties. This application has gained attention as consumers increasingly seek novel and natural-inspired flavor profiles.

The stability and storage requirements of 4-methyl-5-phenylthiazole make it relatively easy to handle under standard laboratory conditions. It should be stored in cool, dry environments away from strong oxidizing agents. Proper handling procedures ensure the compound maintains its integrity for extended periods, which is important for industrial applications where large quantities might be stored.

Recent patent literature reveals growing interest in 4-methyl-5-phenylthiazole derivatives for various applications. Several pharmaceutical companies have filed patents covering novel compounds containing this structural motif for treating conditions ranging from inflammation to neurodegenerative diseases. This intellectual property activity indicates the compound's continuing relevance in drug discovery efforts.

From a commercial perspective, the global market for 4-methyl-5-phenylthiazole has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers typically offer the compound in various purity grades to meet different application requirements. The pricing reflects its status as a specialty chemical rather than a commodity product.

Environmental and toxicological studies on 4-methyl-5-phenylthiazole suggest it has relatively low ecological impact when handled properly. However, as with all chemicals, appropriate safety measures should be followed during handling and disposal. These considerations are increasingly important as regulatory frameworks around chemical usage become more stringent worldwide.

Looking to the future, research directions for 4-methyl-5-phenylthiazole include exploring its potential in catalysis and as a ligand in coordination chemistry. The compound's ability to coordinate with metal ions could open new avenues in materials science and industrial catalysis. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced properties.

For researchers and industry professionals seeking high-quality 4-methyl-5-phenylthiazole, several reputable suppliers offer the compound with detailed technical specifications. When sourcing this material, it's important to verify the certificate of analysis and ensure the supplier can provide adequate documentation regarding purity and origin.

In conclusion, 4-methyl-5-phenylthiazole (CAS No. 19968-61-7) represents a versatile and valuable compound with applications spanning multiple industries. Its unique structural features continue to inspire innovation in fields ranging from medicinal chemistry to materials science. As research progresses, we can anticipate discovering even more applications for this interesting thiazole derivative.